Cas no 477190-43-5 ((E)-N-(4-chlorophenyl)-4-[4-(2-methylpropyl)phenyl]-1,3-thiazole-2-carbohydrazonoyl cyanide)

(E)-N-(4-chlorophenyl)-4-[4-(2-methylpropyl)phenyl]-1,3-thiazole-2-carbohydrazonoyl cyanide is a specialized thiazole-based compound with potential applications in medicinal chemistry and agrochemical research. Its structure features a chlorophenyl group and a 2-methylpropyl-substituted phenyl ring, contributing to its unique reactivity and binding properties. The presence of the carbohydrazonoyl cyanide moiety enhances its versatility as an intermediate in heterocyclic synthesis. This compound may exhibit selective biological activity due to its distinct electronic and steric characteristics, making it valuable for structure-activity relationship studies. Its well-defined molecular architecture allows for precise modifications, facilitating targeted research in inhibitor design or functional material development. The compound's stability under standard laboratory conditions ensures reliable handling in synthetic workflows.
(E)-N-(4-chlorophenyl)-4-[4-(2-methylpropyl)phenyl]-1,3-thiazole-2-carbohydrazonoyl cyanide structure
477190-43-5 structure
Product Name:(E)-N-(4-chlorophenyl)-4-[4-(2-methylpropyl)phenyl]-1,3-thiazole-2-carbohydrazonoyl cyanide
CAS No:477190-43-5
MF:C21H19ClN4S
MW:394.920361757278
CID:5811247
PubChem ID:6382962
Update Time:2025-05-28

(E)-N-(4-chlorophenyl)-4-[4-(2-methylpropyl)phenyl]-1,3-thiazole-2-carbohydrazonoyl cyanide Chemical and Physical Properties

Names and Identifiers

    • 2-Thiazoleacetonitrile, α-[2-(4-chlorophenyl)hydrazinylidene]-4-[4-(2-methylpropyl)phenyl]-
    • 477190-43-5
    • F0760-2519
    • (E)-N-(4-chlorophenyl)-4-[4-(2-methylpropyl)phenyl]-1,3-thiazole-2-carbohydrazonoyl cyanide
    • (E)-N'-(4-chlorophenyl)-4-(4-isobutylphenyl)thiazole-2-carbohydrazonoyl cyanide
    • (2E)-N-(4-chloroanilino)-4-[4-(2-methylpropyl)phenyl]-1,3-thiazole-2-carboximidoyl cyanide
    • AKOS024599307
    • Inchi: 1S/C21H19ClN4S/c1-14(2)11-15-3-5-16(6-4-15)20-13-27-21(24-20)19(12-23)26-25-18-9-7-17(22)8-10-18/h3-10,13-14,25H,11H2,1-2H3
    • InChI Key: PDPSGKRLGJGSCX-UHFFFAOYSA-N
    • SMILES: S1C=C(C2=CC=C(CC(C)C)C=C2)N=C1C(=NNC1=CC=C(Cl)C=C1)C#N

Computed Properties

  • Exact Mass: 394.1018955g/mol
  • Monoisotopic Mass: 394.1018955g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 6
  • Complexity: 542
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.5
  • Topological Polar Surface Area: 89.3Ų

Experimental Properties

  • Density: 1.24±0.1 g/cm3(Predicted)
  • Boiling Point: 545.0±60.0 °C(Predicted)
  • pka: 5.95±0.10(Predicted)

(E)-N-(4-chlorophenyl)-4-[4-(2-methylpropyl)phenyl]-1,3-thiazole-2-carbohydrazonoyl cyanide Pricemore >>

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Additional information on (E)-N-(4-chlorophenyl)-4-[4-(2-methylpropyl)phenyl]-1,3-thiazole-2-carbohydrazonoyl cyanide

Recent Advances in the Study of (E)-N-(4-chlorophenyl)-4-[4-(2-methylpropyl)phenyl]-1,3-thiazole-2-carbohydrazonoyl cyanide (CAS: 477190-43-5)

The compound (E)-N-(4-chlorophenyl)-4-[4-(2-methylpropyl)phenyl]-1,3-thiazole-2-carbohydrazonoyl cyanide (CAS: 477190-43-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This thiazole derivative, characterized by its unique carbohydrazonoyl cyanide moiety, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and potential as a lead compound for drug development.

Recent research has focused on the synthesis and optimization of this compound to enhance its pharmacological properties. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that (E)-N-(4-chlorophenyl)-4-[4-(2-methylpropyl)phenyl]-1,3-thiazole-2-carbohydrazonoyl cyanide exhibits potent inhibitory activity against a range of kinase enzymes, particularly those involved in inflammatory pathways. The study employed molecular docking and kinetic assays to validate its binding affinity and selectivity, suggesting its potential as an anti-inflammatory agent.

Another significant development is the exploration of this compound's anticancer properties. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of 477190-43-5 showed promising cytotoxicity against several cancer cell lines, including breast and lung cancer. The researchers attributed this activity to the compound's ability to induce apoptosis via mitochondrial pathway disruption, as evidenced by flow cytometry and Western blot analysis. These findings highlight its potential as a scaffold for developing novel anticancer therapeutics.

In addition to its therapeutic potential, recent advancements in the synthetic methodology of 477190-43-5 have been reported. A team of researchers developed a more efficient and scalable synthesis route, reducing the number of steps and improving overall yield. This methodological improvement, detailed in Organic Process Research & Development (2023), is expected to facilitate further pharmacological studies and preclinical evaluations of this compound.

Despite these promising results, challenges remain in the development of (E)-N-(4-chlorophenyl)-4-[4-(2-methylpropyl)phenyl]-1,3-thiazole-2-carbohydrazonoyl cyanide as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. Ongoing research is focusing on structural modifications to optimize these parameters while retaining the compound's biological activity.

In conclusion, recent studies on 477190-43-5 have demonstrated its multifaceted potential in medicinal chemistry, particularly in the areas of inflammation and oncology. The compound's unique structure and promising biological activity make it a valuable candidate for further investigation. Future research directions may include comprehensive pharmacokinetic studies, in vivo efficacy evaluations, and the exploration of combination therapies to maximize its therapeutic potential.

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